Cas no 104958-67-0 (Benzamide,N-butyl-2-(4-morpholinylcarbonyl)-)

Benzamide,N-butyl-2-(4-morpholinylcarbonyl)- structure
104958-67-0 structure
Product Name:Benzamide,N-butyl-2-(4-morpholinylcarbonyl)-
CAS No:104958-67-0
MF:C16H22N2O3
MW:290.357484340668
CID:158385
PubChem ID:175991
Update Time:2025-04-19

Benzamide,N-butyl-2-(4-morpholinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-butyl-2-(4-morpholinylcarbonyl)-
    • N-butyl-2-(morpholine-4-carbonyl)benzamide
    • N-butyl-2-(morpholin-4-ylcarbonyl)benzamide
    • Benzamide, N-butyl-2-(4-morpholinylcarbonyl)-
    • NS00007839
    • EC 407-730-2
    • N-Butyl-2-(4-morpholinylcarbonyl)benzamide
    • DTXSID3073769
    • 104958-67-0
    • Inchi: 1S/C16H22N2O3/c1-2-3-8-17-15(19)13-6-4-5-7-14(13)16(20)18-9-11-21-12-10-18/h4-7H,2-3,8-12H2,1H3,(H,17,19)
    • InChI Key: WJWAPPPIOYFZEF-UHFFFAOYSA-N
    • SMILES: O1CCN(C(C2C=CC=CC=2C(NCCCC)=O)=O)CC1

Computed Properties

  • Exact Mass: 290.16316
  • Monoisotopic Mass: 290.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.136
  • Boiling Point: 502°Cat760mmHg
  • Flash Point: 257.4°C
  • Refractive Index: 1.545
  • PSA: 58.64
  • LogP: 2.20160

Benzamide,N-butyl-2-(4-morpholinylcarbonyl)- Security Information

  • Hazard Category Code: 36-43-52/53
  • Safety Instruction: 24-26-37-61
  • Hazardous Material Identification: Xi
  • Risk Phrases:36-43-52/53
  • Safety Term:Hazard Codes XiRisk Statements 36-43-52/53Safety Statements 24-26-37-61
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